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Compound of Interest

Compound Name: Bromo-PEG3-phosphonic acid

Cat. No.: B606394

Get Quote

Chemical Identity & Structural Integrity
Bromo-PEG3-phosphonic acid is a discrete (monodisperse) polyethylene glycol linker

featuring a terminal alkyl bromide for nucleophilic substitution and a phosphonic acid

headgroup for robust metal oxide binding or biological mimicry.[1]
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Attribute Specification

Chemical Name 11-Bromo-3,6,9-trioxaundecylphosphonic acid

CAS Number
1148026-99-6 (Acid form); Note: 1148026-98-5

refers to the diethyl ester precursor

Molecular Formula

C

H

BrO

P

Molecular Weight ~321.10 Da

Structure

Br-CH

-CH

-(O-CH

-CH

)

-PO(OH)

Appearance
Viscous colorless to pale yellow oil or low-

melting solid (hygroscopic)

Solubility
Soluble in Water, DMSO, DMF, Methanol;

Sparingly soluble in Hexane

Structural Logic
PEG3 Spacer: Provides a defined distance (~12–15 Å) and water solubility, reducing non-

specific binding in biological assays.

Phosphonic Acid (-PO
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H

): A "hard" ligand that forms bidentate or tridentate coordination bonds with metal oxides (TiO

, Fe

O

), superior to carboxylic acids in hydrolytic stability.

Alkyl Bromide (-Br): A versatile electrophile for S

2 reactions with thiols (cysteine residues) or amines, facilitating bioconjugation.[1]

Critical Quality Attributes (CQAs) & Specifications
For pharmaceutical and high-precision research applications, the following specifications define

"High Purity" (Grade A).
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Test Parameter Method
Specification
(Grade A)

Rationale

Purity (HPLC)
RP-HPLC

(ELSD/CAD)
≥ 95.0% (Area %)

PEG chains lack UV

chromophores; ELSD

is required for

accurate quantitation.

Identity (NMR)
H NMR (DMSO-d

)

Conforms to Structure

Verifies PEG chain

integrity and Br-CH

triplet.

Identity (P-NMR) P NMR
Single peak (δ 20–35

ppm)

Confirms phosphonic

acid state; detects

residual esters or

inorganic phosphates.

[1]

Mass Identity LC-MS (ESI)

[M-H]

or [M+H]

± 1 Da

Confirms molecular

weight and absence of

halogen exchange

(e.g., Cl vs Br).[1]

Residual Solvents GC-HS ≤ 0.5% (Total)

Critical for biological

toxicity; common

residuals include DCM

or THF.[1]

Water Content Karl Fischer ≤ 1.0%

Phosphonic acids are

hygroscopic; excess

water accelerates

bromide hydrolysis.

Detailed Analytical Protocols
Standard UV-HPLC is insufficient for this molecule due to the lack of aromatic rings.[1] The

following protocols utilize Evaporative Light Scattering Detection (ELSD) and Nuclear Magnetic

Resonance (NMR) for robust validation.
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Protocol A: Purity Analysis via RP-HPLC-ELSD[1]
Objective: Quantify the main product and detect oligomeric impurities or hydrolyzed bromide

(HO-PEG-PO

H

).

System: Agilent 1260 Infinity II or equivalent with ELSD.

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase:

A: 0.1% Formic Acid in Water (Milli-Q)[1]

B: Acetonitrile (HPLC Grade)

Gradient: 5% B to 95% B over 20 minutes; Hold 5 mins.

Detection: ELSD (Drift Tube Temp: 50°C, Gain: 8, Gas Pressure: 3.5 bar). Note: UV at 210

nm is auxiliary only.

Pass Criteria: Main peak retention time matches standard; Integration >95%.

Protocol B: Phosphonic Acid Verification via P NMR
Objective: Distinguish between the free acid, mono-ester, and diethyl ester precursor.

Solvent: DMSO-d

(prevents exchange broadening seen in D

O).

Internal Standard: Triphenylphosphine oxide (TPPO) or Phosphoric acid (external capillary).

Procedure:
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Dissolve 10 mg sample in 0.6 mL DMSO-d

.

Acquire proton-decoupled

P spectrum (min 64 scans).[1]

Interpretation:

20–30 ppm: Free Phosphonic Acid (Broad singlet often indicates acid protons
exchanging).

0 ppm: Orthophosphoric acid contaminant.

Multiple peaks: Indicates partial ester hydrolysis (Quality Failure).

Visualization: Quality Control Decision Tree
The following diagram illustrates the logical flow for lot release, ensuring no compromised

material enters downstream applications.
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Figure 1: QC Workflow. A rigorous "gate-check" system where

P NMR is the critical checkpoint for functional integrity before purity quantification.

Stability, Storage & Handling
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The phosphonic acid group is chemically stable, but the alkyl bromide is susceptible to

hydrolysis and light-induced degradation.

Degradation Pathways[1]
Hydrolysis (Bromide): In the presence of moisture and heat, the terminal -Br converts to -OH

(Alcohol-PEG-Phosphonic acid).[1] This impurity is inert in S

2 bioconjugation, leading to reduced conjugation efficiency.

Condensation: Phosphonic acids can form anhydrides (P-O-P bonds) if heated under

vacuum, reducing solubility.

Handling Protocols
Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

Container: Amber glass vials (to protect alkyl bromide from photolysis) with Teflon-lined caps.

[1]

Thawing: Equilibrate to room temperature before opening to prevent condensation of

atmospheric water.

Application Context: Surface Functionalization
Bromo-PEG3-phosphonic acid is uniquely suited for creating "stealth" surfaces on metal

oxide nanoparticles (e.g., Iron Oxide for MRI, Titanium for implants).[1]

Mechanism of Action
The phosphonic acid anchors to the metal oxide surface through strong coordination

(monodentate, bidentate, or tridentate), leaving the Bromide exposed for further

functionalization with targeting ligands (e.g., antibodies, peptides).[2]
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Figure 2: Surface Functionalization Workflow. The phosphonic acid creates a stable monolayer,

exposing the bromide for secondary conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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